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Compound of Interest

Compound Name: 1-bromo-dibenzofuran-4-ol

CAS No.: 873974-43-7

Cat. No.: B2780521

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: The dibenzofuran (DBF) scaffold is a privileged heterocyclic motif present in

numerous natural products, pharmaceuticals, and organic electronic materials. Traditional

synthetic routes to functionalized DBFs often involve multi-step sequences with pre-

functionalized precursors, leading to poor atom economy and limited structural diversity. Direct

C–H activation has emerged as a powerful and elegant strategy to bypass these limitations,

enabling the direct installation of functional groups onto the DBF core. This guide provides an

in-depth analysis of prevalent C–H activation strategies, focusing on transition-metal-catalyzed

methodologies. It combines mechanistic insights with detailed, field-proven protocols to

empower researchers in the synthesis of novel DBF derivatives.

Introduction: The Strategic Value of Dibenzofuran
C–H Functionalization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b2780521#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2780521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The dibenzofuran core is deceptively simple, yet its C-H bonds exhibit distinct electronic and

steric environments, posing a significant challenge for regioselective functionalization. The

positions are numbered as follows:
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Strategies for the Functionalization of Dibenzofurans]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2780521/docs#application-notes-
protocols-c-h-activation-strategies-for-the-functionalization-of-dibenzofurans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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